molecular formula C73H140N4O6S2 B12436835 2-[4-[2-[4-[Bis(2-hydroxyoctadeca-9,12-dienyl)amino]butyldisulfanyl]ethyl]piperazin-1-yl]ethyl 5-[bis(2-hydroxydecyl)amino]pentanoate CAS No. 9015-85-4

2-[4-[2-[4-[Bis(2-hydroxyoctadeca-9,12-dienyl)amino]butyldisulfanyl]ethyl]piperazin-1-yl]ethyl 5-[bis(2-hydroxydecyl)amino]pentanoate

Cat. No.: B12436835
CAS No.: 9015-85-4
M. Wt: 1234.0 g/mol
InChI Key: NWVNMPZABMFRQO-UHFFFAOYSA-N
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Description

Poly(deoxyribonucleotide):poly(deoxyribonucleotide)ligases. Enzymes that catalyze the joining of preformed deoxyribonucleotides in phosphodiester linkage during genetic processes during repair of a single-stranded break in duplex DNA. The class includes both EC 6.5.1.1 (ATP) and EC 6.5.1.2 (NAD).

Properties

CAS No.

9015-85-4

Molecular Formula

C73H140N4O6S2

Molecular Weight

1234.0 g/mol

IUPAC Name

2-[4-[2-[4-[bis(2-hydroxyoctadeca-9,12-dienyl)amino]butyldisulfanyl]ethyl]piperazin-1-yl]ethyl 5-[bis(2-hydroxydecyl)amino]pentanoate

InChI

InChI=1S/C73H140N4O6S2/c1-5-9-13-17-21-23-25-27-29-31-33-35-39-43-51-71(80)67-77(68-72(81)52-44-40-36-34-32-30-28-26-24-22-18-14-10-6-2)55-47-48-63-84-85-64-61-75-58-56-74(57-59-75)60-62-83-73(82)53-45-46-54-76(65-69(78)49-41-37-19-15-11-7-3)66-70(79)50-42-38-20-16-12-8-4/h21-24,27-30,69-72,78-81H,5-20,25-26,31-68H2,1-4H3

InChI Key

NWVNMPZABMFRQO-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC(CN(CCCCC(=O)OCCN1CCN(CC1)CCSSCCCCN(CC(CCCCCCC=CCC=CCCCCC)O)CC(CCCCCCC=CCC=CCCCCC)O)CC(CCCCCCCC)O)O

Origin of Product

United States

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